Cas no 1248273-64-4 (5-(3-fluorophenoxy)pentanenitrile)

• Product Name: 5-(3-fluorophenoxy)pentanenitrile
• CAS No: 1248273-64-4
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD14645541
• CID: 5231552
• PubChem ID: 60673672
• Update Time: 2026-03-07

5-(3-fluorophenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluoro-phenoxy)pentanenitrile
• 5-(3-fluorophenoxy)pentanenitrile
• Pentanenitrile, 5-(3-fluorophenoxy)-

• MDL： MFCD14645541
• Inchi： 1S/C11H12FNO/c12-10-5-4-6-11(9-10)14-8-3-1-2-7-13/h4-6,9H,1-3,8H2
• InChI Key： VJBTVODYGQZIJC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• XLogP3: 2.4
• Topological Polar Surface Area: 33

Additional information on 5-(3-fluorophenoxy)pentanenitrile

5-(3-Fluorophenoxy)pentanenitrile: An Overview of a Promising Compound (CAS No. 1248273-64-4)

5-(3-Fluorophenoxy)pentanenitrile (CAS No. 1248273-64-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenoxy group and a pentanenitrile moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The molecular formula of 5-(3-fluorophenoxy)pentanenitrile is C₁₁H₁₀FO₂, and its molecular weight is approximately 198.19 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 250°C. Its solubility in water is low, but it is readily soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for various synthetic and analytical processes.

In the realm of pharmaceutical research, 5-(3-fluorophenoxy)pentanenitrile has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activity and have identified several potential therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, 5-(3-fluorophenoxy)pentanenitrile has been investigated for its anti-inflammatory effects. A study conducted by the University of California, Los Angeles (UCLA) found that the compound significantly reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable candidate for the development of anti-inflammatory drugs, particularly for conditions like arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, 5-(3-fluorophenoxy)pentanenitrile has also been studied for its potential use in materials science. The unique combination of fluorine and nitrile groups in its structure makes it an attractive candidate for the synthesis of advanced materials with enhanced properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of this compound as a precursor for the synthesis of fluorinated polymers with improved thermal stability and chemical resistance. These polymers have potential applications in industries such as aerospace, electronics, and automotive manufacturing.

The synthesis of 5-(3-fluorophenoxy)pentanenitrile typically involves several steps, including the formation of the fluorinated phenoxy intermediate and subsequent coupling with a pentanenitrile derivative. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3-fluorophenol with chloroacetonitrile followed by alkylation to form the final product. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety, 5-(3-fluorophenoxy)pentanenitrile should be handled with care due to its potential irritant properties. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition to prevent any accidental exposure or release.

The environmental impact of 5-(3-fluorophenoxy)pentanenitrile is another important consideration. While there is limited data available on its environmental fate and toxicity, it is generally advisable to follow best practices for waste disposal and environmental management to minimize any potential risks. Researchers are encouraged to conduct further studies to better understand the long-term effects of this compound on ecosystems.

In conclusion, 5-(3-fluorophenoxy)pentanenitrile (CAS No. 1248273-64-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activity and synthetic methods, it is likely that this compound will play an increasingly important role in various scientific fields.